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Compound of Interest

Compound Name: BI-1230

Cat. No.: B10787522 Get Quote

Technical Support Center: Afatinib
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage of Afatinib. Below you will find

frequently asked questions, troubleshooting guides, and detailed experimental protocols to

ensure the integrity of your research.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the recommended long-term storage conditions for solid Afatinib?

A1: For optimal long-term stability, solid Afatinib should be stored at or below -20°C.[1] When

stored as directed, the solid form is stable for at least 12 months.[1] Some suppliers

recommend storage at -20°C for up to 4 years.[2] An alternative is storage at 4°C, protected

from light.[3] For shorter-term storage, room temperature (15-30°C or 68-77°F) in a dry place

away from light and moisture is also acceptable.[4][5][6]

Q2: I have been storing solid Afatinib at room temperature. Is it still viable?

A2: Afatinib tablets are recommended to be stored at room temperature (15-30°C), protected

from moisture and light.[5] However, for the pure compound used in research, prolonged

storage at room temperature may expose it to conditions that could lead to degradation,

especially if not protected from light and humidity.[7][8] It is advisable to perform a quality
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control check, such as HPLC, to assess the purity of the compound before use in critical

experiments.

Q3: How should I prepare and store Afatinib stock solutions?

A3: Afatinib is soluble in organic solvents like DMSO, ethanol, and DMF.[1][2] For preparing

stock solutions, it is recommended to dissolve Afatinib in newly opened, anhydrous DMSO to

avoid moisture, which can affect solubility and stability.[9][10] Once prepared, stock solutions

should be aliquoted to prevent repeated freeze-thaw cycles and stored under the following

conditions:

-80°C: Stable for up to 6 months.[9] Some suppliers suggest stability for up to 1 year in a

solvent at this temperature.[10]

-20°C: Stable for up to 1 month.[9][10]

Q4: My Afatinib solution has precipitated after being stored. What should I do?

A4: Precipitation can occur if the solvent has absorbed moisture or if the concentration exceeds

the solubility limit at the storage temperature. Gently warm the solution and vortex to redissolve

the compound. If precipitation persists, it may indicate degradation or solvent evaporation. It is

recommended to prepare a fresh stock solution from solid Afatinib.

Q5: Are aqueous solutions of Afatinib stable?

A5: No, aqueous solutions of Afatinib are not recommended for storage for more than one day.

[1][2] Afatinib is sparingly soluble in aqueous buffers, and hydrolysis can occur, leading to

degradation.[8] For experiments requiring an aqueous solution, it is best to first dissolve

Afatinib in DMSO and then dilute it with the aqueous buffer of choice immediately before use.

[2]

Q6: What are the main degradation pathways for Afatinib?

A6: Afatinib is susceptible to degradation under several conditions:

Hydrolysis: Unstable in acidic, basic, and neutral aqueous environments.[7][11]
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Oxidation: Can degrade in the presence of air or light.[8]

Thermal Stress: Excessive heat during storage can cause thermal degradation.[8]

Photolysis: Exposure to light can lead to degradation.[7]

Stress degradation studies have identified a total of 11 unknown degradation products.[7][11]

Quantitative Data Summary
Parameter Storage Condition Stability/Solubility Source(s)

Solid Form -20°C ≥ 12 months [1]

-20°C ≥ 4 years [2]

15-30°C
Stable, protect from

light and moisture
[5]

Stock Solution

(DMSO)
-80°C Up to 6 months [9]

-20°C Up to 1 month [9]

Aqueous Solution N/A
Not recommended for

>1 day
[1][2]

Solubility (DMSO) Room Temperature ≥ 30 mg/mL [9]

Room Temperature ~20 mg/mL [2]

Room Temperature 200 mg/mL [1]

Solubility (Ethanol) Room Temperature ≥ 30 mg/mL [9]

Room Temperature ~11 mg/mL [2]

Room Temperature 25 mg/mL [1]

Solubility (Water) Room Temperature
Very poorly soluble

(~50-100 µM)
[1]
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Protocol 1: Assessment of Afatinib Purity by High-
Performance Liquid Chromatography (HPLC)
This protocol outlines a method to assess the purity of Afatinib that has been in long-term

storage.

Materials:

Afatinib sample

HPLC grade methanol

HPLC grade ammonium acetate buffer (10 mM, pH 6.7)

C18 column (e.g., Agilent Eclipse plus C18, 150 × 4.6 mm, 5 µ)

HPLC system with UV detector

Procedure:

Sample Preparation:

Accurately weigh and dissolve the Afatinib sample in HPLC grade methanol to a final

concentration of 1 mg/mL.

Vortex thoroughly to ensure complete dissolution.

Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

Chromatographic Conditions:

Column: Agilent Eclipse plus C18 (150 × 4.6 mm, 5 µ)

Mobile Phase: Gradient elution with ammonium acetate buffer (10 mM, pH 6.7) and

methanol.

Flow Rate: 1.0 mL/min
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Detection Wavelength: 254 nm and 343 nm

Injection Volume: 10 µL

Analysis:

Inject the prepared sample onto the HPLC system.

Analyze the resulting chromatogram. The purity of Afatinib can be determined by the area

percentage of the main peak relative to the total peak area.

Compare the chromatogram to a reference standard of freshly prepared Afatinib if

available. The presence of significant additional peaks may indicate degradation.[7][11]
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Caption: Afatinib's mechanism of action as an irreversible inhibitor of the ErbB family.
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Caption: Recommended workflow for the storage and handling of Afatinib in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bpsbioscience.com [bpsbioscience.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. file.glpbio.com [file.glpbio.com]

4. healthsystem.osumc.edu [healthsystem.osumc.edu]

5. pdf.hres.ca [pdf.hres.ca]

6. Afatinib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

7. Isolation and structural characterization of degradation products of afatinib dimaleate by
LC-Q-TOF/MS/MS and NMR: cytotoxicity evaluation of afatinib and isolated degradation
products - PubMed [pubmed.ncbi.nlm.nih.gov]

8. veeprho.com [veeprho.com]

9. medchemexpress.com [medchemexpress.com]

10. selleckchem.com [selleckchem.com]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Best practices for long-term storage of Afatinib].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787522#best-practices-for-long-term-storage-of-
afatinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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